Cas no 59413-72-8 (5-(hydroxymethyl)-3-Furancarbonitrile)

• Product Name: 5-(hydroxymethyl)-3-Furancarbonitrile
• CAS No: 59413-72-8
• MF: C₆H₅NO₂
• MW: 123.109401464462
• MDL: MFCD15143797
• CID: 1114605
• PubChem ID: 12289787
• Update Time: 2025-04-20

5-(hydroxymethyl)-3-Furancarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-3-Furancarbonitrile
• 5-Hydroxymethyl-furan-3-carbonitrile
• SCHEMBL18939082
• 5-(Hydroxymethyl)furan-3-carbonitrile
• 59413-72-8
• DTXSID401286560
• 3-Furancarbonitrile, 5-(hydroxymethyl)-

• MDL： MFCD15143797
• Inchi： 1S/C6H5NO2/c7-2-5-1-6(3-8)9-4-5/h1,4,8H,3H2
• InChI Key： PPPPJFDWESULFP-UHFFFAOYSA-N
• SMILES： O1C=C(C#N)C=C1CO

Computed Properties

• Exact Mass: 123.032028402g/mol
• Monoisotopic Mass: 123.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.2Ų